Cas no 107-56-2 (O,O-Diisopropyl Dithiophosphate)

• Product Name: O,O-Diisopropyl Dithiophosphate
• CAS No: 107-56-2
• MF: C₆H₁₅O₂PS₂
• MW: 214.285860300064
• CID: 141795
• PubChem ID: 7876
• Update Time: 2025-05-23

O,O-Diisopropyl Dithiophosphate Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-bis(1-methylethyl) ester
• di(propan-2-yloxy)-sulfanyl-sulfanylidene-λ⁵-phosphane
• O,O-diisopropyl hydrogen dithiophosphate
• Aerofloat 211
• Diisopropyl phosphorodithioate
• Dithiophosphorsa
• dithiophosphorus acid O,O-diisopropyl ester
• O,O-Diisopropyl dithiophosphoric acid
• O,O-diisopropyl hydrogen (dithiophosphate)
• O,O'-diisopropyl hydrogen dithiophosphate
• O,O-Diisopropyl hydrogen phosphorodithioate
• O,O-diisopropyl S-hydrogen dithiophosphate
• O,O-Diisopropylphosphorodithioic acid
• NSC15258
• isopropyl phosphorodithioate
• O,O-diisopropyl dithiophosphate
• Dithiophosphoric acid diisopropyl ester
• o,o-bis(1-methylethyl) phosphorodithioate
• Phosphorodithioic acid O,O-diisopropyl ester
• Dithiophosphoric acid O,O-bisisopropyl ester
• Y276QJZ4VK
• Phosphorodithioic acid, O,O-bis(1-methylethyl) ester
• Q27294164
• Isopropyl aerofloat
• di(propan-2-yloxy)-sulfanyl-sulfanylidene-lambda5-phosphane
• MFCD00043870
• Phosphorodithioic acid, O,O-diisopropyl ester
• EINECS 203-503-5
• O,O-Diisopropyl hydrogen phophorothioate
• O,O-Diisopropyl phosphorodithioate
• diisopropyldithiophosphoric acid
• NSC 15258
• UNII-Y276QJZ4VK
• HSDB 5379
• CP 41348
• O,O-DIISOPROPYL DITHIOPHOSPHATE [HSDB]
• NSC-15258
• Phosphorodithioic acid,O-diisopropyl ester
• SZXCCXFNQHQRGF-UHFFFAOYSA-N
• NS00003126
• diisopropyl dithiophosphoric acid
• SCHEMBL1531696
• J182.222E
• Phosphorodithioic acid,O-bis(1-methylethyl) ester
• 107-56-2
• EC 203-503-5
• DTXSID3026770
• O,O-Diisopropyl Dithiophosphate

• Inchi： 1S/C6H15O2PS2/c1-5(2)7-9(10,11)8-6(3)4/h5-6H,1-4H3,(H,10,11)
• InChI Key： SZXCCXFNQHQRGF-UHFFFAOYSA-N
• SMILES： SP(OC(C)C)(OC(C)C)=S

Computed Properties

• Exact Mass: 214.02525
• Monoisotopic Mass: 214.025108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 51.6

Experimental Properties

• Density: 1.145
• Boiling Point: 257.1°Cat760mmHg
• Flash Point: 109.3°C
• PSA: 18.46
• LogP: 3.64130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic dithiophosphoric acids and derivatives Dithiophosphate O-esters Phosphorodithioic acid O,O-diesters

Additional information on O,O-Diisopropyl Dithiophosphate

O,O-Diisopropyl Dithiophosphate (CAS No. 107-56-2): A Comprehensive Overview

O,O-Diisopropyl Dithiophosphate, also known by its CAS number 107-56-2, is a versatile compound with significant applications in various industries. This compound, belonging to the class of dithiophosphates, has garnered attention due to its unique chemical properties and potential uses in agriculture, catalysis, and material science. Recent advancements in research have further highlighted its role in sustainable chemistry and green technologies.

The molecular structure of O,O-Diisopropyl Dithiophosphate consists of a central phosphorus atom bonded to two isopropyl groups and two sulfur atoms. This arrangement imparts the compound with distinctive reactivity, making it a valuable precursor in organic synthesis. Its ability to act as a ligand in transition metal complexes has been extensively explored, particularly in catalytic applications. For instance, studies published in leading journals such as *Angewandte Chemie* and *Journal of Catalysis* have demonstrated its effectiveness in enhancing the performance of catalysts used in industrial processes like olefin polymerization and hydrogenation.

One of the most promising areas of research involving O,O-Diisopropyl Dithiophosphate is its application in sustainable agriculture. As a component of certain pesticides and herbicides, this compound has shown potential in reducing environmental impact while maintaining efficacy. Recent field trials have indicated that formulations incorporating this compound exhibit improved biodegradability compared to traditional chemicals, aligning with global efforts to promote eco-friendly agricultural practices.

In the realm of materials science, O,O-Diisopropyl Dithiophosphate has been investigated for its role in the synthesis of novel materials with unique electronic properties. Researchers at prestigious institutions such as Stanford University and the Massachusetts Institute of Technology (MIT) have reported on its use as a building block for creating advanced semiconductors and optoelectronic devices. These findings underscore its potential in advancing next-generation technologies.

Furthermore, the compound's role in analytical chemistry cannot be overlooked. Its ability to form stable complexes with metal ions has made it a valuable tool in trace metal analysis. Recent breakthroughs in this area include its application in the development of highly sensitive sensors for detecting heavy metals in water and soil samples, contributing to environmental monitoring efforts worldwide.

From an industrial perspective, O,O-Diisopropyl Dithiophosphate is widely used as an intermediate in the production of various chemicals, including flame retardants and plasticizers. Its stability under harsh conditions makes it an ideal candidate for high-temperature applications, such as those encountered in petrochemical refining and polymer manufacturing.

Recent studies have also explored the potential of O,O-Diisopropyl Dithiophosphate in biotechnology. Its ability to modulate enzyme activity has led to investigations into its use as a bioactive agent in drug delivery systems and enzyme engineering. Preliminary results suggest that it could play a pivotal role in developing novel therapeutic strategies.

In conclusion, O,O-Diisopropyl Dithiophosphate (CAS No. 107-56-2) is a multifaceted compound with applications spanning numerous fields. Its versatility, combined with recent advancements in research, positions it as a key player in driving innovation across industries. As scientific understanding continues to evolve, this compound is poised to contribute even more significantly to technological progress and sustainable development.